Cas no 1878952-92-1 (3-(ethylsulfanyl)-N,N-dimethylpropanamide)

• Product Name: 3-(ethylsulfanyl)-N,N-dimethylpropanamide
• CAS No: 1878952-92-1
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6567529
• PubChem ID: 90339143
• Update Time: 2025-06-23

3-(ethylsulfanyl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-N,N-dimethylpropanamide
• 1878952-92-1
• SCHEMBL15948624
• EN300-7294434

• Inchi： 1S/C7H15NOS/c1-4-10-6-5-7(9)8(2)3/h4-6H2,1-3H3
• InChI Key： MIYAYYZFSTVGFJ-UHFFFAOYSA-N
• SMILES： S(CC)CCC(N(C)C)=O

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.6Ų

Additional information on 3-(ethylsulfanyl)-N,N-dimethylpropanamide

Introduction to 3-(ethylsulfanyl)-N,N-dimethylpropanamide (CAS No. 1878952-92-1)

3-(ethylsulfanyl)-N,N-dimethylpropanamide, identified by its Chemical Abstracts Service (CAS) number 1878952-92-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure, characterized by an ethylsulfanyl group attached to a N,N-dimethylpropanamide backbone, presents a versatile platform for further chemical modifications and functionalization.

The ethylsulfanyl group, a sulfur-containing moiety, introduces a distinct electronic and steric profile to the molecule. Sulfur-based heterocycles and functional groups are widely recognized for their role in modulating biological activity, making 3-(ethylsulfanyl)-N,N-dimethylpropanamide a promising candidate for developing novel therapeutic agents. In recent years, there has been growing interest in the exploration of sulfur-containing compounds due to their diverse pharmacological properties and potential to interact with biological targets in unique ways.

N,N-dimethylpropanamide, on the other hand, provides a stable and flexible scaffold that can be readily modified to enhance binding affinity or metabolic stability. The amide bond itself is a crucial pharmacophore in many drugs, contributing to their bioactivity and pharmacokinetic profiles. The combination of these structural elements in 3-(ethylsulfanyl)-N,N-dimethylpropanamide suggests that it may exhibit interesting biological properties worthy of further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. By leveraging these tools, scientists can identify key interactions between 3-(ethylsulfanyl)-N,N-dimethylpropanamide and biological targets, such as enzymes or receptors, which may lead to the development of new drugs targeting specific diseases. The ethylsulfanyl group, in particular, has been shown to influence binding affinity and selectivity, making it a valuable feature for drug design.

In the context of drug discovery, 3-(ethylsulfanyl)-N,N-dimethylpropanamide could serve as a key intermediate in the synthesis of more complex molecules. Its structural features allow for easy incorporation into larger scaffolds through various chemical reactions, such as nucleophilic substitution or condensation reactions. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic entities.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, sulfur-containing compounds have been explored for their ability to act as pesticides or herbicides due to their interaction with biological systems. While 3-(ethylsulfanyl)-N,N-dimethylpropanamide has not yet been extensively studied in this area, its unique structure suggests that it may have similar properties that could be exploited for agricultural purposes.

From a synthetic chemistry perspective, 3-(ethylsulfanyl)-N,N-dimethylpropanamide offers an excellent opportunity for exploring new reaction pathways and methodologies. The presence of both the ethylsulfanyl group and the amide functionality provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. Advances in synthetic techniques have made it possible to construct complex molecules with high precision, which is essential for developing effective drugs.

The study of amides has long been a cornerstone of organic chemistry due to their prevalence in natural products and pharmaceuticals. The N,N-dimethylation of propanamide enhances its stability and solubility, making it more suitable for biological applications. The ethylsulfanyl group adds an additional layer of complexity, enabling researchers to explore new chemical space and discover novel bioactive molecules.

As our understanding of molecular interactions continues to evolve, compounds like 3-(ethylsulfanyl)-N,N-dimethylpropanamide will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing molecules with improved efficacy and reduced side effects. By combining experimental studies with computational modeling, scientists can accelerate the process of identifying promising candidates for further development.

In conclusion, 3-(ethylsulfanyl)-N,N-dimethylpropanamide (CAS No. 1878952-92-1) is a compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its structural features make it an attractive candidate for developing novel therapeutic agents, agrochemicals, or synthetic intermediates. With ongoing research into its properties and applications, this molecule is poised to contribute valuable insights into drug discovery and chemical innovation.